Cas no 1779637-76-1 (2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid)

• Product Name: 2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid
• CAS No: 1779637-76-1
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6454352
• PubChem ID: 84714060
• Update Time: 2025-05-19

2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid
• EN300-1909093
• 1779637-76-1

• Inchi： 1S/C9H11BrN2O3/c1-15-8-4-12-3-6(10)5(8)2-7(11)9(13)14/h3-4,7H,2,11H2,1H3,(H,13,14)
• InChI Key： QMLAVJKBDPYTQT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC(C(=O)O)N)OC

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 85.4Ų

Additional information on 2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid

2-Amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic Acid: A Comprehensive Overview

2-Amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid, also known by its CAS number 1779637-76-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a pyridine ring with substituents, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other related areas.

The synthesis of 2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the molecule's functional groups. This approach not only improves efficiency but also aligns with the growing trend toward sustainable chemical synthesis methods.

The structural complexity of this compound lends itself to various applications. In pharmacology, it has been investigated as a potential lead compound for drug development. Its amino and carboxylic acid groups make it amenable to forming peptide bonds, which is crucial for designing bioactive molecules. Recent research has highlighted its potential as a precursor for developing drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The bromine and methoxy substituents on the pyridine ring further enhance its bioactivity by modulating its pharmacokinetic properties.

In addition to its pharmacological applications, 2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid has shown promise in material science. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that incorporating this compound into MOFs can significantly improve their adsorption capacities for gases like CO₂ and CH₄.

The toxicity profile of CAS 1779637-76-1 has also been a subject of recent research. Preclinical studies indicate that it exhibits low acute toxicity in animal models, which is encouraging for its potential use in therapeutic applications. However, further investigations are required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, 2-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid (CAS No. 1779637-76-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations.